Cas no 1006-27-5 (1H-Indene,2,3-dihydro-1-methoxy-)

1H-Indene,2,3-dihydro-1-methoxy- structure
1006-27-5 structure
Product Name:1H-Indene,2,3-dihydro-1-methoxy-
CAS No:1006-27-5
MF:C10H12O
MW:148.201683044434
CID:152764
Update Time:2025-04-19

1H-Indene,2,3-dihydro-1-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene,2,3-dihydro-1-methoxy-
    • 1-Methoxyindan
    • 1-methoxy-2,3-dihydro-1H-indene
    • 2,3-dihydro-1-methoxy-1h-indene
    • indan-1-yl methyl ether
    • indan-1-yl
    • indan-1-yl methyl
    • METHOXYINDANE
    • 1-Methoxyindane
    • 1H-Indene, 2,3-dihydro-1-methoxy-
    • Inchi: 1S/C10H12O/c1-11-10-7-6-8-4-2-3-5-9(8)10/h2-5,10H,6-7H2,1H3
    • InChI Key: OOXOWBLOFXAPBK-UHFFFAOYSA-N
    • SMILES: O(C1C2=C(C=CC=C2)CC1)C

Computed Properties

  • Exact Mass: 148.08886
  • Monoisotopic Mass: 148.088815
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Density: 1.03
  • Boiling Point: 216.9°Cat760mmHg
  • Flash Point: 77.6°C
  • Refractive Index: 1.538
  • PSA: 9.23

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